Cas no 938458-59-4 ((2-Chlorophenyl)2-(methoxymethoxy)phenylmethanone)

• Product Name: (2-Chlorophenyl)2-(methoxymethoxy)phenylmethanone
• CAS No: 938458-59-4
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• CID: 1000236
• PubChem ID: 28063038
• Update Time: 2025-05-20

(2-Chlorophenyl)2-(methoxymethoxy)phenylmethanone Chemical and Physical Properties

Names and Identifiers

• (2-Chlorophenyl)[2-(methoxymethoxy)phenyl]methanone
• (2-chlorophenyl)-[2-(methoxymethoxy)phenyl]methanone
• (2-Chlorophenyl)(2-(methoxymethoxy)phenyl)methanone
• BS-38738
• 938458-59-4
• AKOS022184521
• MFCD09055156
• CS-0362843
• DTXSID10650772
• (2-Chlorophenyl)2-(methoxymethoxy)phenylmethanone

• MDL： MFCD09055156
• Inchi： 1S/C15H13ClO3/c1-18-10-19-14-9-5-3-7-12(14)15(17)11-6-2-4-8-13(11)16/h2-9H,10H2,1H3
• InChI Key： JCTLGGNJXHHLGS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=CC=CC=1OCOC)=O

Computed Properties

• Exact Mass: 276.0553220g/mol
• Monoisotopic Mass: 276.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.222
• Boiling Point: 428.2°C at 760 mmHg
• Flash Point: 174.4°C
• Refractive Index: 1.567

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (2-Chlorophenyl)2-(methoxymethoxy)phenylmethanone

Latest Research Insights on (2-Chlorophenyl)2-(methoxymethoxy)phenylmethanone (CAS: 938458-59-4)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of (2-Chlorophenyl)2-(methoxymethoxy)phenylmethanone (CAS: 938458-59-4) as a promising scaffold for drug development. This compound, characterized by its unique structural features, has been the focus of multiple studies aimed at exploring its potential therapeutic applications. The presence of both chlorophenyl and methoxymethoxy groups in its structure provides a versatile platform for chemical modifications, enabling researchers to fine-tune its biological activity and pharmacokinetic properties.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role as a precursor in the synthesis of novel kinase inhibitors. The research team utilized computational docking and molecular dynamics simulations to predict the binding affinity of (2-Chlorophenyl)2-(methoxymethoxy)phenylmethanone derivatives with various kinase targets. Experimental validation revealed that certain derivatives exhibited potent inhibitory activity against specific kinases involved in cancer progression, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a lead structure for anticancer drug development.

In another study, researchers explored the compound's application in neurodegenerative disease research. The methoxymethoxy group was found to enhance blood-brain barrier permeability, making it a valuable moiety for designing central nervous system (CNS)-targeted therapeutics. Preliminary in vivo studies demonstrated that modified versions of the compound could reduce oxidative stress and inflammation in animal models of Alzheimer's disease, suggesting its neuroprotective potential.

Recent synthetic chemistry advancements have also improved the scalability and yield of (2-Chlorophenyl)2-(methoxymethoxy)phenylmethanone production. A 2024 report in Organic Process Research & Development detailed an optimized catalytic process that achieves >90% yield while minimizing hazardous byproducts. This development is particularly significant for industrial-scale pharmaceutical manufacturing, where efficiency and environmental considerations are paramount.

Ongoing clinical investigations are evaluating the safety profile of this compound class, with Phase I trials expected to conclude in late 2024. The research community continues to monitor these developments closely, as they may pave the way for new treatment options in oncology, neurology, and inflammatory diseases. Future research directions include exploring the compound's potential in combination therapies and its application in targeted drug delivery systems.